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Compound of Interest

Compound Name: SIAIS164018

Cat. No.: B12405786

SIAIS164018: Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage and handling of
SIAIS164018.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for SIAIS164018 powder?

For long-term stability, SIAIS164018 in its solid (powder) form should be stored under specific
temperature conditions. It is recommended to store the powder at -20°C for up to three years or
at 4°C for up to two years.[1] It is crucial to keep the container tightly sealed and protected from
moisture to ensure the integrity of the compound.[1][2]

Q2: How should I store SIAIS164018 after dissolving it in a solvent?

Once SIAIS164018 is dissolved in a solvent to create a stock solution, it is imperative to store it
at low temperatures to maintain its stability. For storage up to six months, the recommended
temperature is -80°C.[1][2] For shorter-term storage of up to one month, -20°C is acceptable.[1]
[2] Always ensure the solution is stored in a tightly sealed container to prevent solvent
evaporation and contamination.

Q3: Can | subject my SIAIS164018 solution to multiple freeze-thaw cycles?
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It is strongly advised to avoid repeated freeze-thaw cycles of your SIAIS164018 stock solution.
[1][2] To circumvent the potential degradation of the compound, it is best practice to aliquot the
stock solution into smaller, single-use volumes before freezing. This allows you to thaw only the
amount needed for a particular experiment.

Q4: | am preparing SIAIS164018 for an in vivo experiment. How should | handle the working
solution?

For in vivo applications, it is recommended to prepare the working solution fresh on the day of
the experiment.[3][4] This practice ensures the highest potency and reliability of the compound
in your experimental model.

Q5: What should | do if | observe precipitation in my SIAIS164018 solution?

If you notice precipitation or phase separation during the preparation of your solution, gentle
warming and/or sonication can be used to aid in the dissolution of the compound.[3][4]

Summary of Storage Conditions

The following table summarizes the recommended storage conditions for SIAIS164018 in both
its solid and dissolved forms.
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Storage ]
Form Duration Important Notes
Temperature

Store in a sealed

Solid (Powder) -20°C 3years container, protected

from moisture.[1]

Store in a sealed
4°C 2 years container, protected

from moisture.[1][2]

Aliquot to avoid
In Solvent -80°C 6 months repeated freeze-thaw
cycles.[1][2]

Aliquot to avoid
-20°C 1 month repeated freeze-thaw
cycles.[1][2]

Experimental Protocols

Preparation of Stock Solutions
A common solvent for preparing SIAIS164018 stock solutions is DMSO.[2]

e Solvent Selection: Use a high-quality, anhydrous grade of DMSO to prepare the stock
solution.

» Dissolution: To prepare a stock solution, for example, at a concentration of 10 mM, weigh the
appropriate amount of SIAIS164018 powder and add the calculated volume of DMSO. If
needed, use ultrasonic agitation to ensure complete dissolution.

» Aliquoting and Storage: Once the powder is fully dissolved, divide the stock solution into
smaller, single-use aliquots in appropriate vials. Store these aliquots at -80°C for long-term
storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

SIAIS164018 Storage Workflow
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Solid Storage Duration Storage Conditions

Long-Term Ny -20°C _
endedt Use > years (up to 3 years) Sealed, away from moisture

Compound Form

, Intended Use <= 2 years Mid-Term 4°C
> » ,
Solid (Powder) (up to 2 years) Sealed, away from moisture

Solution Storage Duration
In Solution Intended Use > 1 month > Long-Term . -80°C
(up to 6 months) Aliquot, sealed
Intended Use <= 1 month %
Short-Term -20°C
> Aliquot, sealed
(up to 1 month) Iquot, seale

Click to download full resolution via product page

Caption: Decision workflow for SIAIS164018 storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Long-term storage conditions for SIAIS164018].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405786#long-term-storage-conditions-for-
Siais164018]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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